Cas no 898448-85-6 (1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898448-85-6
• MF: C₁₇H₂₆N₆O₂
• MW: 346.427342891693
• CID: 5483866
• Update Time: 2025-07-14

1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dibutyl-3,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C17H26N6O2/c1-5-7-9-21-15(24)13-14(20(4)17(21)25)18-16-22(13)11-12(3)19-23(16)10-8-6-2/h5-11H2,1-4H3
• InChI Key： IBPQMDWJVQRICL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N=C(C([H])([H])[H])C([H])([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Additional information on 1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Analysis of 1,7-Dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898448-85-6)

1,7-Dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS 898448-85-6) is a specialized heterocyclic compound with a unique molecular structure that has garnered attention in pharmaceutical and biochemical research. This compound belongs to the purine derivative family, which is widely studied for its potential applications in drug development and molecular biology. The presence of dibutyl and dimethyl substituents enhances its lipophilicity, making it a candidate for targeted delivery systems.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione. Researchers are increasingly leveraging machine learning to predict its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. This aligns with the growing demand for precision medicine and personalized therapeutics, where such compounds could play a pivotal role.

The synthesis of CAS 898448-85-6 involves multi-step organic reactions, including cyclization and alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structural integrity. These methods are frequently searched by chemists and lab technicians, reflecting the compound's relevance in quality control and method validation.

In the context of sustainability, the environmental impact of synthesizing 1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione is under scrutiny. Green chemistry principles, such as solvent reduction and catalyst optimization, are being explored to minimize waste. This resonates with the global push for eco-friendly manufacturing, a topic frequently queried in scientific forums and industry reports.

The compound's potential applications extend to neurological research, where its purine core may interact with adenosine receptors. This has sparked interest in its role in neuroprotection and cognitive enhancement, areas heavily researched in aging populations. Such findings are often linked to searches for nootropic agents and neurodegenerative disease treatments.

From a commercial perspective, CAS 898448-85-6 is listed in catalogs of fine chemical suppliers, catering to academic institutions and pharmaceutical companies. Its pricing and availability are influenced by factors like batch size and regulatory compliance, which are common concerns for procurement specialists. Discussions on supply chain resilience and raw material sourcing further underscore its market relevance.

In summary, 1,7-dibutyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione represents a convergence of chemical innovation and biomedical potential. Its study addresses contemporary challenges in drug design, sustainable chemistry, and therapeutic development, making it a subject of enduring scientific and commercial interest.